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Apn-bcn
Overview
Description
Apn-bcn is a useful research compound. Its molecular formula is C20H18N2O2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Advanced Practice Nursing (APN) in Healthcare
- APN in Long-Term Care Facilities : APNs have significantly improved clinical outcomes in nursing home residents, addressing issues like incontinence, pressure ulcers, depression, and aggressive behavior (Ryden et al., 2000).
- APN-Nurse Researcher Collaborative Model : Collaboration between APNs and nurse researchers enhances practice-relevant nursing research and promotes research-based practice (Goldberg & Moch, 1998).
Biocatalytic Nanomaterials (BCNs) in Biomedical Applications
- Amphiphilic Plasmonic Micelle-Like Nanoparticles (APMNs) : APMNs, a type of BCN, show potential in bioimaging and photothermal therapy of cancer (He et al., 2013).
- Biocatalytic Nanomaterials for Bacterial Disinfection : BCNs offer new pathways for antibacterial therapies, showing higher biocatalytic performance and stability compared to natural enzymes (Fan et al., 2021).
APN in Research and Education
- Integration of APNs in Research : Incorporating APNs in research environments builds capacity and advances nursing science (Montgomery et al., 2021).
- Mentoring APNs in Research : Programs combining research training and mentorship for APNs facilitate research relevant to their practice (Leung et al., 2011).
APN and BCN in Cancer Research
- APN as a Target for Cancer Chemotherapy : APN, also known as CD13, is being explored as a target for anti-cancer therapy (Wickström et al., 2011).
- Baicalin (BCN) in Enhancing Hyperthermia-Induced Apoptosis : BCN augments apoptosis in cancer therapy, particularly in combination with hyperthermia treatments (Zakki et al., 2018).
Adiponectin (APN) in Obesity-Related Cancers
- Adiponectin and Obesity-Related Cancers : Research on the role of APN in obesity-related cancers, like breast cancer and colorectal cancer, has been conducted in Kurdistan-Iraq (Khaleel et al., 2021).
properties
IUPAC Name |
9-bicyclo[6.1.0]non-4-ynylmethyl N-[4-(2-cyanoethynyl)phenyl]carbamate | |
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InChI |
InChI=1S/C20H18N2O2/c21-13-5-6-15-9-11-16(12-10-15)22-20(23)24-14-19-17-7-3-1-2-4-8-18(17)19/h9-12,17-19H,3-4,7-8,14H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
WTBFSPHYGKPNMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
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Canonical SMILES |
C1CC2C(C2COC(=O)NC3=CC=C(C=C3)C#CC#N)CCC#C1 | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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